N-(4-ethoxyphenyl)-N-((2-hydroxyquinolin-3-yl)methyl)-3-methoxybenzamide

• IUPAC Name: N-(4-ethoxyphenyl)-3-methoxy-N-[(2-oxo-1H-quinolin-3-yl)methyl]benzamide
• InChI: InChI=1S/C26H24N2O4/c1-3-32-22-13-11-21(12-14-22)28(26(30)19-8-6-9-23(16-19)31-2)17-20-15-18-7-4-5-10-24(18)27-25(20)29/h4-16H,3,17H2,1-2H3,(H,27,29)
• InChI Key: BPIFSFQQBUQUOF-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)N(CC2=CC3=CC=CC=C3NC2=O)C(=O)C4=CC(=CC=C4)OC
• Molecular Formula: C26H24N2O4
• Molecular Weight: 428.5 g/mol

Description

N-(4-ethoxyphenyl)-N-((2-hydroxyquinolin-3-yl)methyl)-3-methoxybenzamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is synthesized using specific methods and has been extensively studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments.

Mechanism of Action

The mechanism of action of N-(4-ethoxyphenyl)-N-((2-hydroxyquinolin-3-yl)methyl)-3-methoxybenzamide involves its interaction with specific receptors and enzymes in the body. This compound has been found to inhibit the activity of certain enzymes, leading to a decrease in the production of inflammatory mediators. It also interacts with specific receptors, leading to the inhibition of cancer cell growth.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects. It has been shown to inhibit the production of inflammatory mediators, leading to a decrease in inflammation. It also inhibits the growth of cancer cells, leading to a potential use in cancer therapy.

Advantages and Limitations for Lab Experiments

N-(4-ethoxyphenyl)-N-((2-hydroxyquinolin-3-yl)methyl)-3-methoxybenzamide has several advantages for lab experiments. It is relatively easy to synthesize, and its mechanism of action has been extensively studied. However, this compound also has some limitations, including its potential toxicity and limited solubility in some solvents.

Future Directions

There are several potential future directions for the study of N-(4-ethoxyphenyl)-N-((2-hydroxyquinolin-3-yl)methyl)-3-methoxybenzamide. One possible direction is the development of new analogs of this compound with improved solubility and reduced toxicity. Another potential direction is the study of this compound's potential use in the treatment of other diseases, such as neurodegenerative disorders. Additionally, the use of this compound in combination with other drugs for cancer therapy is another potential future direction.
Conclusion:
In conclusion, this compound is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. Its synthesis method, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and potential future directions have been discussed in this paper. Further research on this compound could lead to its potential use in the treatment of various diseases.

Synthesis Methods

The synthesis of N-(4-ethoxyphenyl)-N-((2-hydroxyquinolin-3-yl)methyl)-3-methoxybenzamide involves a series of chemical reactions. The starting materials used for the synthesis include 4-ethoxyaniline, 2-hydroxy-3-formylquinoline, and 3-methoxybenzoyl chloride. The reaction involves the condensation of these starting materials under specific conditions, resulting in the formation of the desired compound.

Scientific Research Applications

N-(4-ethoxyphenyl)-N-((2-hydroxyquinolin-3-yl)methyl)-3-methoxybenzamide has been extensively studied for its potential applications in various fields of scientific research. This compound has shown promising results in the field of cancer research, where it has been found to inhibit the growth of cancer cells. It has also been studied for its potential use as an anti-inflammatory and anti-oxidant agent.